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Compound of Interest

Compound Name: Oseltamivir acid-13C,d3

Cat. No.: B12385506

Technical Guide: Oseltamivir acid-13C,d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and
analytical methodologies related to Oseltamivir acid-13C,d3, an isotopically labeled form of
Oseltamivir acid. Oseltamivir acid is the active metabolite of the antiviral drug Oseltamivir
phosphate. The incorporation of stable isotopes like Carbon-13 (33C) and deuterium (D) makes
this compound an invaluable tool in pharmacokinetic and metabolic studies, serving as an
internal standard for quantitative analysis.[1][2]

Physicochemical Data

The fundamental molecular properties of Oseltamivir acid-13C,d3 are summarized below.

Property Value Citations
Molecular Formula C1318CH21D3N204 [11[3114115]
Molecular Weight 288.36 g/mol [11[31[5]
Synonymms GS 4071-13C,d3; Ro 64-0802- 1S

13C,d3
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Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of
Oseltamivir using High-Performance Liquid Chromatography (HPLC), a common application for
isotopically labeled internal standards like Oseltamivir acid-13C,d3. This method is based on
established analytical procedures for Oseltamivir and is adaptable for use with its labeled
analogue.[6][7]

Objective: To determine the concentration of Oseltamivir in a given sample using Oseltamivir
acid-13C,d3 as an internal standard.

Materials:

e Oseltamivir acid-13C,d3 (as internal standard)

e Sample containing Oseltamivir

o Acetonitrile (HPLC grade)

e 0.05 M bicarbonate buffer (pH 10)

» Reverse-phase C18 column (e.g., X terra C18, 150 mm x 4.6 mm)
e HPLC system with UV detector

Procedure:

o Preparation of Mobile Phase:

o Prepare a mobile phase consisting of 30% acetonitrile and 70% 0.05 M bicarbonate buffer
(PH 10).[7]

o Degas the mobile phase before use.
e Preparation of Standard Solutions:

o Accurately weigh and dissolve Oseltamivir acid-13C,d3 in the mobile phase to prepare a
stock solution of known concentration.
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o Prepare a series of calibration standards by spiking known concentrations of Oseltamivir
into a blank matrix.

o Add a fixed concentration of the Oseltamivir acid-13C,d3 internal standard solution to
each calibration standard and the unknown sample.

o Chromatographic Conditions:

[¢]

Column: Reverse-phase C18[6]

[e]

Mobile Phase: 30% Acetonitrile: 70% 0.05 M bicarbonate buffer (pH 10)[7]

o

Flow Rate: 1.0 mL/min[7]

[¢]

Column Temperature: 30°C[7]

[¢]

Injection Volume: 2 pL[7]

[e]

UV Detection Wavelength: 220 nm([7]

e Analysis:

[¢]

Inject the prepared samples and standards into the HPLC system.
o Record the peak areas for both Oseltamivir and Oseltamivir acid-13C,d3.

o Construct a calibration curve by plotting the ratio of the peak area of Oseltamivir to the
peak area of the internal standard against the concentration of Oseltamivir for the
calibration standards.

o Determine the concentration of Oseltamivir in the unknown sample by using the peak area
ratio and the calibration curve.

Logical Workflow and Signaling Pathway Diagrams

The following diagrams illustrate key concepts and workflows relevant to the use of
Oseltamivir acid-13C,d3.
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Quantitative Analysis Workflow
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Caption: Workflow for using Oseltamivir acid-13C,d3 as an internal standard.
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Caption: Metabolic activation of Oseltamivir to its active form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oseltamivir-acid-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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